(E)-2-((4-chloro-2-methylphenyl)amino)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide

• IUPAC Name: 2-(4-chloro-2-methylanilino)-N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H15ClN4O4/c1-10-6-12(17)2-4-14(10)18-9-16(23)20-19-8-11-7-13(21(24)25)3-5-15(11)22/h2-8,18,22H,9H2,1H3,(H,20,23)/b19-8+
• InChI Key: RFRAJKDWDROSIQ-UFWORHAWSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NCC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)NCC(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O
• Molecular Formula: C16H15ClN4O4
• Molecular Weight: 362.77 g/mol

Description

(E)-2-((4-chloro-2-methylphenyl)amino)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide is a useful research compound. Its molecular formula is C16H15ClN4O4 and its molecular weight is 362.77. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Properties

• Antibacterial Activity Against Salmonella Typhi : Compounds synthesized from phenyl acetic acid derivatives, including structures related to (E)-2-((4-chloro-2-methylphenyl)amino)-N'-(2-hydroxy-5-nitrobenzylidene)acetohydrazide, demonstrated significant antibacterial activity against Salmonella Typhi (Salama, 2020).

Antihypertensive Properties

• Antihypertensive α-Blocking Agents : Similar compounds have been synthesized and found to exhibit good antihypertensive α-blocking activity, suggesting potential applications in cardiovascular diseases (Abdel-Wahab et al., 2008).

Antitumor Applications

• Potential Prodrugs for Antitumor Therapy : Certain derivatives have been designed as potential prodrugs for antitumor therapy, selectively activated in tumor tissues (Nomura et al., 2003).

Optical Applications

• Nonlinear Optical Properties : Hydrazone derivatives, structurally related to the compound , have been studied for their third-order nonlinear optical properties, indicating potential applications in optical devices (Naseema et al., 2010).

Antimicrobial Studies

• Antimicrobial Activity : Mono- and dinuclear Ni(II) complexes derived from similar compounds have been studied for their antimicrobial properties (Chai et al., 2017).

• Inhibition of Lipase and α-Glucosidase : Compounds derived from related structures have shown inhibition of lipase and α-glucosidase, indicating potential therapeutic applications (Bekircan et al., 2015).

Antimalarial Activity

• Antimalarial Potency : Derivatives have shown increasing antimalarial potency against Plasmodium berghei in mice, suggesting applications in antimalarial therapy (Werbel et al., 1986).

Protective Group in Synthesis

• Protection of Hydroxyl Functions : The 4-nitrobenzyl group, a component of the compound, has been used for the protection of hydroxyl functions in synthetic chemistry (Kukase et al., 1990).